Cas no 1805242-48-1 (3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid)

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid is a versatile pyridine derivative with significant applications in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 3-position and a difluoromethyl group at the 6-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The acetic acid moiety further increases its utility in derivatization and conjugation processes. This compound exhibits high purity and stability, ensuring reliable performance in research and industrial settings. Its well-defined molecular structure makes it particularly useful for medicinal chemistry applications, including the development of bioactive molecules and enzyme inhibitors.

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid structure

1805242-48-1 structure

Product Name:3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid

CAS No:1805242-48-1

MF:C₉H₈BrF₂NO₂

MW:280.066128730774

CID:4864551

Update Time:2025-10-30

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid
- Inchi： 1S/C9H8BrF2NO2/c1-4-2-6(9(11)12)13-5(8(4)10)3-7(14)15/h2,9H,3H2,1H3,(H,14,15)
- InChI Key： JDYWRNYZDKKFHG-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(C(F)F)N=C1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 240
XLogP3: 2.1
Topological Polar Surface Area: 50.2

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056025-1g	3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid	1805242-48-1	97%	1g	$1,564.50	2022-04-01

3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid

Recent Advances in the Study of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS: 1805242-48-1)

The compound 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS: 1805242-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid is its role as a building block in medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the compound, making it a valuable scaffold for drug design. Recent publications have highlighted its utility in the synthesis of kinase inhibitors, where it serves as a critical intermediate. For instance, a 2023 study demonstrated its application in the development of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders.

In addition to its synthetic utility, the biological activity of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid has been a focal point of recent investigations. Preliminary in vitro studies have revealed its inhibitory effects on specific inflammatory pathways, suggesting potential applications in autoimmune diseases. Researchers have also explored its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, to assess its suitability as a drug candidate. These studies have provided valuable insights into the compound's safety and efficacy, paving the way for further preclinical development.

Another notable advancement is the development of scalable synthetic routes for 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid. Traditional methods often involved multi-step processes with low yields, but recent innovations have introduced more efficient and cost-effective approaches. For example, a 2024 publication reported a one-pot synthesis strategy that significantly reduces reaction time and improves overall yield. Such advancements are critical for enabling large-scale production and facilitating further research into the compound's therapeutic potential.

Looking ahead, the future of 3-Bromo-6-(difluoromethyl)-4-methylpyridine-2-acetic acid research appears promising. Ongoing studies are exploring its application in targeted drug delivery systems, where its unique chemical properties could enhance the specificity and effectiveness of therapeutic agents. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound is poised to become a cornerstone in the development of next-generation pharmaceuticals.